Cas no 1234616-35-3 (4-chloro-7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one)

4-Chloro-7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one is a heterocyclic compound featuring a fused pyrrolo[2,3-d]pyrimidine core, substituted with a chloro group at the 4-position and a methyl group at the 7-position. This structure imparts significant reactivity, making it a versatile intermediate in medicinal chemistry and pharmaceutical research. The chloro group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the methyl group contributes to steric and electronic modulation. Its rigid bicyclic framework is advantageous for designing kinase inhibitors and other biologically active molecules. The compound's high purity and well-defined synthetic pathway ensure reproducibility in research applications. Suitable for further functionalization, it serves as a key building block in drug discovery and development.

4-chloro-7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one structure

1234616-35-3 structure

Product Name:4-chloro-7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one

CAS No:1234616-35-3

MF:C₇H₆ClN₃O

MW:183.595039844513

MDL:MFCD17016004

CID:2618492

PubChem ID:72207462

Update Time:2025-06-11

4-chloro-7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

- 4-chloro-7-methyl-5H-pyrrolo[2,3-d]pyrimidin-6-one
- 4-chloro-7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one
- SCHEMBL21823127
- 6H-Pyrrolo[2,3-d]pyrimidin-6-one, 4-chloro-5,7-dihydro-7-methyl-
- P12048
- 4-Chloro-7-methyl-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one
- 1234616-35-3
- AS-51173
- DTXSID601176911
- 4-CHLORO-7-METHYL-5,7-DIHYDRO-6H-PYRROLO[2,3-D]PYRIMIDIN-6-ONE
- CS-0050892
- 4-Chloro-5,7-dihydro-7-methyl-6H-pyrrolo[2,3-d]pyrimidin-6-one
- MFCD17016004
- PB25617
- AKOS023809144
- 894-421-4
- 4-Chloro-7-methyl-5,7-dihydro-6H-pyrrolo(2,3-d)pyrimidin-6-one
- MDL： MFCD17016004
- Inchi： 1S/C7H6ClN3O/c1-11-5(12)2-4-6(8)9-3-10-7(4)11/h3H,2H2,1H3
- InChI Key： JQIYVPLKHMHJLP-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC=N1)N(C)C(C2)=O

Computed Properties

Exact Mass: 183.0199395g/mol
Monoisotopic Mass: 183.0199395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 46.1Å²

4-chloro-7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C370578-50mg	4-Chloro-7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one	1234616-35-3		50mg	$ 70.00	2022-04-01
TRC	C370578-100mg	4-Chloro-7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one	1234616-35-3		100mg	$ 95.00	2022-04-01
TRC	C370578-500mg	4-Chloro-7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one	1234616-35-3		500mg	$ 340.00	2022-04-01
Chemenu	CM268981-1g	4-Chloro-7-methyl-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one	1234616-35-3	95%	1g	$555	2021-08-18
Chemenu	CM268981-250mg	4-Chloro-7-methyl-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one	1234616-35-3	95%	250mg	$125	2022-06-13
Chemenu	CM268981-1g	4-Chloro-7-methyl-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one	1234616-35-3	95%	1g	$***	2023-04-03
Chemenu	CM268981-5g	4-Chloro-7-methyl-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one	1234616-35-3	95%	5g	$***	2023-04-03
abcr	AB458490-500 mg	4-Chloro-7-methyl-5,7-dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-one, 95%; .	1234616-35-3	95%	500mg	€257.20	2023-04-22
abcr	AB458490-1 g	4-Chloro-7-methyl-5,7-dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-one, 95%; .	1234616-35-3	95%	1g	€364.30	2023-04-22
Chemenu	CM268981-10g	4-Chloro-7-methyl-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one	1234616-35-3	95%	10g	$***	2023-04-03

4-chloro-7-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one Related Literature

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2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. Aggregated-fluorescent detection of PFAS with a simple chip

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4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

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